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Compound of Interest

Compound Name: NHS-PEG4-(m-PEG4)3-ester

Cat. No.: B609566 Get Quote

A Technical Guide to NHS-PEG4-(m-PEG4)3-ester: Structure, Molecular Weight, and

Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the branched polyethylene glycol (PEG)

crosslinker, NHS-PEG4-(m-PEG4)3-ester, detailing its chemical structure, molecular weight,

and its application in bioconjugation, particularly in the development of antibody-drug

conjugates (ADCs).

Core Concepts: Structure and Properties
NHS-PEG4-(m-PEG4)3-ester is a branched, amine-reactive PEG derivative designed for the

covalent modification of proteins, oligonucleotides, and other molecules containing primary

amines.[1][2] Its structure features a central core from which multiple PEG arms extend,

culminating in a terminal N-hydroxysuccinimide (NHS) ester. This multi-arm architecture offers

several advantages over linear PEG linkers, including the potential for a higher drug-to-

antibody ratio (DAR) in ADCs, improved solubility of the resulting conjugate, and enhanced

pharmacokinetic properties.[3][4][5]

The NHS ester functional group reacts with primary amines (such as the ε-amine of lysine

residues or the N-terminus of a protein) under neutral to slightly basic conditions (pH 7-9) to

form a stable amide bond.[6][7] The hydrophilic PEG spacer arms increase the water solubility

and reduce the immunogenicity of the conjugated molecule.[4][8]
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Quantitative Data Summary
The key quantitative data for NHS-PEG4-(m-PEG4)3-ester are summarized in the table below.

This information is crucial for calculating molar excesses in conjugation reactions and for the

characterization of the resulting conjugates.

Property Value Reference(s)

Chemical Formula C60H110N6O28 [2]

Molecular Weight 1363.55 g/mol [1][2]

Exact Mass 1362.7368 g/mol [2]

CAS Number 1333154-70-3 [2][9]

Appearance Solid powder [2]

Purity >96% [2]

Solubility
Soluble in DMSO, DMF, DCM,

THF, Chloroform
[10]

Storage Conditions

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C. Store

desiccated.

[2]

IUPAC Name

2,5-dioxopyrrolidin-1-yl

15,22,38-trioxo-20,20-bis(15-

oxo-2,5,8,11,18-pentaoxa-14-

azanonadecan-19-

yl)-2,5,8,11,18,25,28,31,34-

nonaoxa-14,21,37-

triazadotetetracontan-42-oate

[2]

Experimental Protocol: Antibody Conjugation
The following is a representative, detailed protocol for the conjugation of a branched PEG-NHS

ester to an antibody, a common application in the development of ADCs. This protocol is

adapted from established methods for NHS ester conjugations.[11][12][13][14]
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Materials:

Antibody (e.g., IgG) at a concentration of 1-10 mg/mL

NHS-PEG4-(m-PEG4)3-ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Conjugation Buffer: 0.1 M phosphate buffer with 0.15 M NaCl, pH 7.2-8.0 (amine-free)

Quenching Buffer: 1 M Tris-HCl, pH 7.5 or 1 M Glycine

Purification System: Size-exclusion chromatography (SEC) or dialysis cassettes

Procedure:

Antibody Preparation:

If the antibody solution contains primary amines (e.g., Tris buffer) or stabilizing proteins

(e.g., BSA), exchange the buffer to the Conjugation Buffer using dialysis or a desalting

column.

Adjust the antibody concentration to 1-10 mg/mL in the Conjugation Buffer.

NHS-PEG4-(m-PEG4)3-ester Stock Solution Preparation:

Allow the vial of NHS-PEG4-(m-PEG4)3-ester to equilibrate to room temperature before

opening to prevent moisture condensation.

Immediately before use, dissolve the required amount of the linker in anhydrous DMSO or

DMF to prepare a 10 mM stock solution. Do not store the stock solution as the NHS ester

is susceptible to hydrolysis.

Conjugation Reaction:

Calculate the volume of the 10 mM linker stock solution needed to achieve the desired

molar excess (e.g., 20-fold molar excess over the antibody).
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Add the calculated volume of the linker stock solution to the antibody solution while gently

vortexing. The final concentration of the organic solvent should not exceed 10% of the

total reaction volume.

Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.

Quenching the Reaction:

Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to

quench any unreacted NHS-PEG4-(m-PEG4)3-ester.

Incubate for 15-30 minutes at room temperature.

Purification of the Conjugate:

Remove unreacted linker and byproducts by subjecting the reaction mixture to size-

exclusion chromatography (SEC) or dialysis against an appropriate buffer (e.g., PBS).

Characterization of the Conjugate:

Determine the protein concentration of the purified conjugate using a protein assay (e.g.,

BCA assay).

Characterize the drug-to-antibody ratio (DAR) using techniques such as UV-Vis

spectroscopy, Hydrophobic Interaction Chromatography (HIC), or Mass Spectrometry.

Assess the purity and aggregation state of the conjugate by SEC.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for the conjugation of an antibody with

NHS-PEG4-(m-PEG4)3-ester.
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Workflow for Antibody Conjugation with NHS-PEG4-(m-PEG4)3-ester

Preparation

Reaction Purification & Analysis

Antibody Buffer Exchange
(to amine-free buffer)

Conjugation Reaction
(Antibody + Linker)

RT, 30-60 min

Prepare 10 mM Linker
Stock Solution in DMSO

Quench Reaction
(add Tris or Glycine)

Purification
(SEC or Dialysis)

Characterization
(DAR, Purity, Aggregation)

Click to download full resolution via product page

Caption: A flowchart of the antibody conjugation process.

Logical Relationship of Branched PEG Linkers in
ADCs
The use of branched PEG linkers like NHS-PEG4-(m-PEG4)3-ester in antibody-drug

conjugates is driven by a series of interconnected advantages that ultimately aim to improve

the therapeutic efficacy of the ADC.
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Advantages of Branched PEG Linkers in ADCs

Improved Properties

Therapeutic Outcomes

Branched PEG Structure
(e.g., NHS-PEG4-(m-PEG4)3-ester)

Higher Drug-to-Antibody
Ratio (DAR) Possible

Increased Hydrophilicity and
Improved Solubility

Improved Therapeutic Efficacy

Reduced Aggregation of ADC

Enhanced Pharmacokinetics
(Longer Half-life)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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